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Chemical Identity & General Properties

The following table summarizes the key identifying information and known properties for Boc-Met-Leu-

OMe (CAS# 66880-59-9) [1].

Property Value / Description

CAS Number 66880-59-9 [1]

Common Name boc-met-leu-ome [1]

Molecular Formula C17H32N2O5S [1]

Molecular Weight 376.511 g/mol [1]

Lipophilicity (LogP) 3.118 [1]

Solubility Guidance for Boc-Protected Peptides

Although a specific solubility profile for Boc-Met-Leu-OMe is not listed, the following information can

serve as a practical starting point for your experiments.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://www.smolecule.com/products/s8924682?utm_src=pdf-interest
https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://www.smolecule.com/products/s8924682?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


General Solvent Guidance: Based on the properties of a closely related compound, Boc-Met(O)-
OH, which is reported to be soluble in chlorinated solvents (DCM, Chloroform), ethyl acetate, DMSO,
and acetone [2]. Boc-Met-Leu-OMe, with its higher calculated LogP value of 3.118, is likely to have

good solubility in these same organic solvents [1].
Handling Protected Amino Acids: Research on handling Fmoc-protected amino acid esters

indicates that hydrolysis of methyl esters (like the -OMe in your compound) can require specific
conditions to preserve other protecting groups (like Boc), often involving calcium salts and controlled

basic conditions [3]. This suggests that the Boc group is stable under a range of common laboratory
conditions but may require careful selection of reagents for further manipulation.

Suggested Experimental Workflow for Solubility
Testing

Given the lack of specific data, you may need to empirically determine the optimal solvent system for your

application. The diagram below outlines a logical workflow for this process.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.biocrick.com/Boc-Met-O-OH-BCC3425.html
https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://www.chemsrc.com/en/cas/66880-59-9_244774.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9103075/
https://www.smolecule.com/products/s8924682?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Solubility Testing

Test in Primary Solvents:
Dichloromethane (DCM),

Chloroform, Acetone

Test in Polar Aprotic Solvents:
Dimethylformamide (DMF),
Dimethyl Sulfoxide (DMSO)

If low solubility

Test in Alcohols & Ethers:
Methanol, Ethanol,

Tetrahydrofuran (THF),
Ethyl Acetate

If low solubility

Prepare Stock Solution
(DMSO typical for peptides)

Once dissolved

Dilute with Aqueous Buffer
for biological assays

For assay use

Proceed with Experiment

Click to download full resolution via product page
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Frequently Asked Questions

What should I do if Boc-Met-Leu-OMe does not dissolve in my reaction solvent? First, try one of the

strong solvents mentioned above, such as DCM or DMF. Gently warming the solvent in a water bath (around

37°C) and using brief sonication in an ultrasonic bath can help dissolve the compound [2]. Always start with

a small amount of compound to test solubility.

How should I store this compound? While specific storage conditions for Boc-Met-Leu-OMe are not

provided, it is a standard practice to store peptide derivatives and protected amino acids in a desiccator at

-20°C to maintain stability and prevent moisture-induced degradation [2].

Are there any known stability issues? The methionine (Met) residue contains a sulfur atom that can be

sensitive to oxidation [4]. Although your compound has a protected N-terminus, it is advisable to store the

compound properly and be aware that the methionine side chain could potentially be affected under strong

oxidizing conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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